![molecular formula C20H23NO3 B4776475 1-{[4-(4-methoxyphenoxy)phenyl]amino}-4,4-dimethyl-1-penten-3-one](/img/structure/B4776475.png)
1-{[4-(4-methoxyphenoxy)phenyl]amino}-4,4-dimethyl-1-penten-3-one
Overview
Description
1-{[4-(4-methoxyphenoxy)phenyl]amino}-4,4-dimethyl-1-penten-3-one, also known as MPD, is a chemical compound used in scientific research. It is a member of the family of small molecule inhibitors of the protein kinase C (PKC) enzyme. PKC is a key regulator of cell growth, differentiation, and survival, and is involved in various pathological conditions, including cancer, diabetes, and cardiovascular diseases. MPD has been shown to inhibit the activity of PKC, and thus has potential therapeutic applications in these diseases.
Mechanism of Action
The mechanism of action of 1-{[4-(4-methoxyphenoxy)phenyl]amino}-4,4-dimethyl-1-penten-3-one involves the inhibition of PKC activity. PKC is a family of serine/threonine kinases that play a key role in signal transduction pathways. PKC is activated by various stimuli, including growth factors, hormones, and neurotransmitters, and regulates various cellular processes, such as cell growth, differentiation, and apoptosis. This compound binds to the regulatory domain of PKC, preventing its activation and subsequent downstream signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific cell type and tissue being studied. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, and to inhibit invasion and metastasis. In animal models of diabetes, this compound has been shown to improve glucose tolerance and insulin sensitivity, and to reduce inflammation and oxidative stress. In animal models of cardiovascular diseases, this compound has been shown to reduce blood pressure and improve cardiac function.
Advantages and Limitations for Lab Experiments
1-{[4-(4-methoxyphenoxy)phenyl]amino}-4,4-dimethyl-1-penten-3-one has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied in vitro and in vivo, and its mechanism of action is well understood. However, there are also limitations to its use. This compound has low solubility in aqueous solutions, which can limit its bioavailability and efficacy. In addition, this compound has off-target effects on other kinases, which can complicate data interpretation.
Future Directions
There are several future directions for the study of 1-{[4-(4-methoxyphenoxy)phenyl]amino}-4,4-dimethyl-1-penten-3-one. One direction is the development of more potent and selective PKC inhibitors based on the structure of this compound. Another direction is the investigation of the role of PKC in other pathological conditions, such as neurodegenerative diseases and viral infections. Finally, the use of this compound in combination with other therapies, such as chemotherapy and immunotherapy, should be explored to enhance its therapeutic efficacy.
Scientific Research Applications
1-{[4-(4-methoxyphenoxy)phenyl]amino}-4,4-dimethyl-1-penten-3-one has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, prostate, and lung cancer cells. This compound has also been shown to have anti-inflammatory effects, and to improve glucose tolerance and insulin sensitivity in animal models of diabetes. In addition, this compound has been investigated for its potential use in the treatment of cardiovascular diseases, such as hypertension and heart failure.
properties
IUPAC Name |
(E)-1-[4-(4-methoxyphenoxy)anilino]-4,4-dimethylpent-1-en-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO3/c1-20(2,3)19(22)13-14-21-15-5-7-17(8-6-15)24-18-11-9-16(23-4)10-12-18/h5-14,21H,1-4H3/b14-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTGSKJPUAMCNNG-BUHFOSPRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)C=CNC1=CC=C(C=C1)OC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C(=O)/C=C/NC1=CC=C(C=C1)OC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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